Cas no 40700-40-1 (Ethyl 4-(dimethylamino)-3-nitrobenzoate)

• Product Name: Ethyl 4-(dimethylamino)-3-nitrobenzoate
• CAS No: 40700-40-1
• MF: C₁₁H₁₄N₂O₄
• MW: 238.239862918854
• CID: 1074278
• PubChem ID: 12318722
• Update Time: 2025-04-20

Ethyl 4-(dimethylamino)-3-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(dimethylamino)-3-nitrobenzoate
• 4-dimethylamino-3-nitro-benzoic acid ethyl ester
• AKOS002391368
• MFCD11706925
• HH-0704
• SB81008
• CS-0361550
• ethyl4-(dimethylamino)-3-nitrobenzoate
• SCHEMBL7570477
• 40700-40-1

• MDL： MFCD11706925
• Inchi： 1S/C11H14N2O4/c1-4-17-11(14)8-5-6-9(12(2)3)10(7-8)13(15)16/h5-7H,4H2,1-3H3
• InChI Key： JBHSGKIODKUQDV-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=CC(=C(C=1)[N+](=O)[O-])N(C)C)=O

Computed Properties

• Exact Mass: 238.09535693g/mol
• Monoisotopic Mass: 238.09535693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 75.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Nitrobenzoic acids and derivatives